Cas no 1803692-10-5 (3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1803692-10-5
• MF: C₈H₅F₅N₂O
• MW: 240.130119085312
• CID: 4810283
• Update Time: 2025-10-28

3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5F5N2O/c9-7(10)4-1-3(8(11,12)13)6(14)5(2-16)15-4/h1-2,7H,14H2
• InChI Key： VYOJZJMXYCTAHO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=NC(C=O)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 2.1
• Topological Polar Surface Area: 56

Additional information on 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1803692-10-5)

3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1803692-10-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable potential in the development of novel bioactive molecules. Its structural features, including the reactive aldehyde and amino functional groups, make it a versatile intermediate for synthesizing targeted therapeutics and advanced materials.

The growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and bioavailability, has positioned 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde as a key building block. Researchers are particularly interested in its applications for designing kinase inhibitors, antiviral agents, and herbicides. Recent studies highlight its role in optimizing crop protection chemicals, aligning with the global push for sustainable agriculture. The compound's CAS No. 1803692-10-5 is frequently cited in patents and scientific literature, reflecting its industrial relevance.

From a synthetic chemistry perspective, the incorporation of fluorine atoms into organic frameworks is a hot topic due to their ability to modulate electronic and steric properties. 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde exemplifies this trend, offering a platform for structure-activity relationship (SAR) studies. Its carboxaldehyde group enables facile derivatization, while the amino moiety allows for further functionalization via amidation or condensation reactions. These attributes are critical for addressing challenges in drug resistance and pesticide efficacy.

In the context of environmental and regulatory compliance, 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde is designed to meet stringent safety standards. Its development aligns with the principles of green chemistry, minimizing hazardous byproducts. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, catering to the pharmaceutical industry's demand for high-quality intermediates.

Looking ahead, the compound's potential extends to material science, where fluorinated pyridines contribute to the design of organic electronics and liquid crystals. As the scientific community explores AI-driven molecular design, 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde serves as a test case for predictive modeling of fluorinated scaffolds. Its CAS No. 1803692-10-5 is likely to remain a focal point in interdisciplinary research, bridging gaps between medicinal chemistry, agrochemical innovation, and advanced materials.